Cas no 61640-38-8 (1H-Imidazolium, 1-methyl-3-(1-methylethyl)-2-(methylthio)-, iodide)

• Product Name: 1H-Imidazolium, 1-methyl-3-(1-methylethyl)-2-(methylthio)-, iodide
• CAS No: 61640-38-8
• MF: C₈H₁₇IN₂S
• MW: 300.203452825546
• CID: 471720
• PubChem ID: 71393870
• Update Time: 2025-04-19

1H-Imidazolium, 1-methyl-3-(1-methylethyl)-2-(methylthio)-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-(1-methylethyl)-2-(methylthio)-, iodide
• 1-methyl-2-methylsulfanyl-3-propan-2-yl-1,2-dihydroimidazol-1-ium,iodide
• 61640-38-8
• DTXSID20815613
• 1-Methyl-2-(methylsulfanyl)-3-(propan-2-yl)-2,3-dihydro-1H-imidazol-1-ium iodide

• Inchi： 1S/C8H16N2S.HI/c1-7(2)10-6-5-9(3)8(10)11-4;/h5-8H,1-4H3;1H
• InChI Key： OXWLSHPRJDATNM-UHFFFAOYSA-N
• SMILES： [I-].S(C)C1N(C=C[NH+]1C)C(C)C

Computed Properties

• Exact Mass: 282.8823
• Monoisotopic Mass: 300.01572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 9.14